2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid

• IUPAC Name: 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid
• InChI: InChI=1S/C14H15NO5/c1-9(14(17)18)15(2)13(16)6-4-10-3-5-11-12(7-10)20-8-19-11/h3-7,9H,8H2,1-2H3,(H,17,18)/b6-4+
• InChI Key: BALGLQAOOJECQW-GQCTYLIASA-N
• Canonical SMILES: CC(C(=O)O)N(C)C(=O)C=CC1=CC2=C(C=C1)OCO2
• Isomeric SMILES: CC(C(=O)O)N(C)C(=O)/C=C/C1=CC2=C(C=C1)OCO2
• Molecular Formula: C14H15NO5
• Molecular Weight: 277.27 g/mol

Description

2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid, commonly known as BMMA, is a chemical compound used in scientific research. It is a potent and irreversible inhibitor of the enzyme glycine N-methyltransferase (GNMT), which plays a crucial role in the regulation of one-carbon metabolism. BMMA has been studied extensively for its potential therapeutic applications in cancer, liver disease, and other metabolic disorders.

Mechanism of Action

BMMA irreversibly inhibits 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid by covalently binding to the enzyme's active site. This leads to a decrease in the concentration of S-adenosylmethionine (SAM), a key methyl donor in the methylation cycle. This, in turn, leads to alterations in DNA methylation, gene expression, and other cellular processes.
Biochemical and Physiological Effects:
BMMA has been shown to have a number of biochemical and physiological effects in vitro and in vivo. It has been shown to alter the expression of genes involved in one-carbon metabolism, lipid metabolism, and other cellular processes. It has also been shown to have anti-tumor effects in various cancer cell lines, as well as hepatoprotective effects in animal models of liver disease.

Advantages and Limitations for Lab Experiments

BMMA has several advantages for use in laboratory experiments. It is a potent and specific inhibitor of 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid, making it a valuable tool for studying the role of this enzyme in various cellular processes. However, it also has some limitations. It is a relatively expensive reagent, and its irreversible inhibition of 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid can make it difficult to study the effects of 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid inhibition in a reversible manner.

Future Directions

There are several potential future directions for research on BMMA and its applications. One area of interest is the development of BMMA analogs with improved potency and selectivity for 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid inhibition. Another area of interest is the study of BMMA's effects on other enzymes involved in one-carbon metabolism and the methylation cycle. Finally, there is interest in exploring the potential therapeutic applications of BMMA in cancer, liver disease, and other metabolic disorders.

Synthesis Methods

BMMA can be synthesized using a variety of methods, including chemical synthesis and enzymatic methods. One of the most commonly used methods involves the reaction of 3-(benzo[d][1,3]dioxol-5-yl)acrylic acid with N-methyl-L-alanine methyl ester hydrochloride in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then purified using column chromatography or other separation techniques.

Scientific Research Applications

BMMA has been used extensively in scientific research to study the role of 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid in various physiological and pathological processes. It has been shown to inhibit 2-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-methylamino]propanoic acid activity in vitro and in vivo, leading to alterations in one-carbon metabolism and the methylation cycle. This has important implications for the regulation of gene expression, DNA methylation, and other cellular processes.